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Compound of Interest

Compound Name: RB-Opd

Cat. No.: B8199017

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing RB-Opd, a fluorescent

probe for the detection of nitric oxide (NO), in cultured mammalian cells. This document

outlines the mechanism of action, detailed experimental protocols, data interpretation, and

troubleshooting.

Introduction
Nitric oxide (NO) is a critical signaling molecule involved in a myriad of physiological and

pathological processes, including vasodilation, neurotransmission, and the immune response.

Its transient nature and low physiological concentrations make direct measurement

challenging. RB-Opd is a cell-permeable, non-fluorescent probe that selectively reacts with

nitric oxide in the presence of oxygen to yield a highly fluorescent triazole derivative. This "turn-

on" fluorescence provides a sensitive and specific method for imaging and quantifying NO

production in living cells.
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RB-Opd belongs to the o-phenylenediamine class of fluorescent probes. The underlying

principle of detection is the chemical reaction between the o-phenylenediamine moiety of RB-
Opd and an intermediate species formed from the auto-oxidation of nitric oxide, dinitrogen

trioxide (N₂O₃). This reaction results in the formation of a stable and highly fluorescent triazole

product. The fluorescence intensity is directly proportional to the amount of nitric oxide

produced by the cells.
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Start

1. Seed and culture cells to
 desired confluency (e.g., 70-80%).

2. Treat cells with experimental
 compounds (inducers/inhibitors of NO).

3. Load cells with RB-Opd working solution
 (1-10 µM in imaging buffer).

4. Incubate for 30-60 minutes at 37°C,
 protected from light.

5. Wash cells 2-3 times with warm
 imaging buffer to remove excess probe.

6. Image cells using fluorescence microscopy
 (e.g., Ex/Em ~495/515 nm).

7. Quantify fluorescence intensity.

End
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To cite this document: BenchChem. [Application Notes and Protocols for RB-Opd in Cultured
Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199017/docs#application-notes-and-protocols-for-
rb-opd-in-cultured-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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